Cas no 1049946-72-6 (N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1049946-72-6
• MF: C₂₄H₂₀FN₃O₃S₂
• MW: 481.562306404114
• CID: 6388139
• PubChem ID: 16827524
• Update Time: 2025-10-28

N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, N-[2-(2-benzothiazolyl)phenyl]-1-[(4-fluorophenyl)sulfonyl]-
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• SR-01000912373-1
• 1049946-72-6
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• F2378-0355
• SR-01000912373
• AKOS024644430

• Inchi： 1S/C24H20FN3O3S2/c25-16-11-13-17(14-12-16)33(30,31)28-15-5-9-21(28)23(29)26-19-7-2-1-6-18(19)24-27-20-8-3-4-10-22(20)32-24/h1-4,6-8,10-14,21H,5,9,15H2,(H,26,29)
• InChI Key： DZDVOGTYQBATQQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCC1C(NC1=CC=CC=C1C1=NC2=CC=CC=C2S1)=O

Computed Properties

• Exact Mass: 481.09301202g/mol
• Monoisotopic Mass: 481.09301202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 13.55±0.70(Predicted)

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide

Introduction to N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1049946-72-6)

N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1049946-72-6, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a benzothiazole moiety is particularly noteworthy, as this heterocyclic system is well-documented for its role in various biological processes and has been extensively studied for its pharmacological effects. The benzothiazole ring is connected to a phenyl group through an amide linkage, which introduces additional complexity and may influence the compound's solubility, stability, and interactions with biological targets.

The other prominent feature of this compound is the 4-fluorobenzenesulfonyl group, which is attached to the pyrrolidine ring. The fluorine atom in this group can significantly modulate the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity. Sulfonyl groups are known for their ability to enhance metabolic stability and binding interactions, making them a common element in drug design. The combination of these features suggests that N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide may exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The benzothiazole scaffold, in particular, has been extensively investigated due to its versatility and biological relevance. Several derivatives of benzothiazole have shown promising results in preclinical studies, demonstrating efficacy against various diseases. The compound in question here builds upon these findings by incorporating additional pharmacophoric elements that may enhance its pharmacological profile.

The pyrrolidine ring is another important structural component that contributes to the compound's potential biological activity. Pyrrolidines are known for their role in drug design due to their ability to form hydrogen bonds and interact with biological targets. The presence of an amide group in the structure further enhances its potential for biological interaction. Amides are commonly found in biologically active molecules and are known for their ability to modulate enzyme activity and receptor binding.

The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1-(4-fluorobenzenesulfonyl)pyrrolidine and 2-(1,3-benzothiazol-2-yloxy)benzene. These intermediates are then coupled together through an amide-forming reaction to yield the final product. The use of advanced synthetic techniques and methodologies is essential to achieve the desired molecular structure with high precision.

The pharmacological evaluation of N-2-(1,3-benzothiazol-2-yll)phenyl)-1(4-fluorobenzenesulfonyl)pyrrolidine)-carboxamide has been the focus of several recent studies aimed at identifying new therapeutic agents. Preliminary data suggest that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have shown that it may inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain management.

In addition to its potential anti-inflammatory effects, N_ _ _ _ _ _ _ _ _ _ _(CAS No._1049946_72_6) has shown promise in other therapeutic areas as well. Research indicates that it may have antiviral properties due to its ability to interfere with viral replication mechanisms. The presence of both benzothiazole and fluorobenzenesulfonyl groups suggests that this compound may also exhibit anticancer activity by targeting specific pathways involved in tumor growth and progression.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before they can be considered for clinical use. In vitro studies have been conducted to evaluate the cytotoxicity and pharmacokinetic properties of N_ _ _ _ _ _ _ _ _ _(CAS No._1049946_72_6). These studies have provided valuable insights into its potential therapeutic applications and have helped identify optimal dosing regimens.

The role of computational chemistry and molecular modeling in drug discovery cannot be overstated. These tools have been instrumental in predicting the binding affinity and interaction patterns of N_ _ _ _ _(CAS No._1049946_72_6) with various biological targets. By leveraging computational methods, researchers can gain a deeper understanding of how this compound interacts with its intended targets at the molecular level.

The future prospects for N_(_CAS No._1049946_72_6)_ remain promising as ongoing research continues to uncover new potential applications for this compound. Further studies are needed to fully elucidate its mechanism of action and explore its therapeutic potential in vivo_. With advancements in synthetic chemistry_, molecular biology_, and computational methods_, there is optimism that this compound will contribute significantly to the development_of_new treatments_for_various_diseases.